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Compound of Interest

Compound Name: Chloro(isopropyl)silane

Cat. No.: B15484112

Essential Safety and Handling Guide for
Chloro(isopropyl)silane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Chloro(isopropyl)silane (CAS No. 2227-29-4). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by providing clear, step-by-step guidance.

Chloro(isopropyl)silane is a highly flammable and corrosive liquid and vapor that reacts with
moisture to produce hydrochloric acid. It can cause severe skin burns and eye damage.
Adherence to stringent safety measures is critical to mitigate these risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. All personnel must be trained in the
proper use and limitations of their protective equipment. The following table summarizes the
required PPE for handling Chloro(isopropyl)silane.
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Protection Type

Required Equipment

Key Specifications & Best
Practices

Eye & Face Protection

Chemical Splash Goggles &
Face Shield

Goggles must be tightly fitting
and meet ANSI 787.1
standards. A face shield must
be worn over the goggles to
protect against splashes and
exothermic reactions. Do not
wear contact lenses when

handling this chemical.

Skin & Body Protection

Chemical-Resistant Gloves

Use Neoprene or Nitrile rubber
gloves. Since specific
breakthrough time data for
Chloro(isopropyl)silane is not
available, it is recommended to
double-glove and change
gloves immediately upon any

sign of contamination.

Flame-Resistant (FR) Lab
Coat

A lab coat made of a material
like Nomex® should be worn
over cotton clothing. Polyester
or acrylic fabrics should be
avoided. The lab coat must be

fully buttoned.

Full-Length Pants & Closed-

Toe Shoes

Pants and shoes must cover
the legs and entire foot to

prevent any skin exposure.

Respiratory Protection

NIOSH-Approved Respirator

A full-face respirator with an
organic vapor/acid gas
cartridge (yellow cartridge) is
required if working outside of a
certified chemical fume hood
or if exposure limits may be
exceeded. All respirator use

requires a formal respiratory
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protection program, including
fit testing and medical

evaluation.

Occupational Exposure Limits

No specific occupational exposure limits have been established for Chloro(isopropyl)silane.
However, upon contact with moisture in the air, it hydrolyzes to form hydrochloric acid (HCI).
Therefore, the exposure limits for HCI are critical benchmarks for ensuring safety.

Substance Agency Exposure Limit Type  Limit Value

Hydrogen Chloride

OSHA PEL (Ceilin 5 ppm
(HCI) ( 9) pp
Hydrogen Chloride N

ACGIH TLV (Ceiling) 2 ppm
(HCI)
Hydrogen Chloride .

NIOSH REL (Ceiling) 5 ppm
(HCI)
Hydrogen Chloride

NIOSH IDLH 50 ppm

(HCl)

Source: NJ Department of Health Hazardous Substance Fact Sheet for Trichlorosilane PEL.:
Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit;
IDLH: Immediately Dangerous to Life or Health.

Operational and Disposal Plans
Safe Handling Protocol: A Step-by-Step Guide

All operations involving Chloro(isopropyl)silane must be conducted within a certified chemical
fume hood to control vapor exposure. An emergency eyewash station and safety shower must
be readily accessible.

e Preparation and Engineering Controls:

o Ensure the chemical fume hood is functioning correctly with adequate airflow.
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o Remove all flammable materials and ignition sources from the immediate work area.

o Ground and bond all containers and receiving equipment to prevent static discharge.

o Have spill control materials (e.g., dry sand, absorbent pads) and a Class B dry chemical or
CO2 fire extinguisher readily available. Do not use water-based extinguishers.

e Chemical Handling:

o

Don all required PPE as detailed in the table above before handling the chemical.

[¢]

Use only non-sparking tools for all operations.

[¢]

When transferring the liquid, do so slowly to minimize splashing and vapor generation.

[e]

Keep the container tightly closed when not in use and work under an inert atmosphere
(e.g., nitrogen or argon) to prevent reaction with moisture.

o Waste Collection and Decontamination:

o Collect all waste, including contaminated gloves, absorbent materials, and empty
containers, in a designated, clearly labeled hazardous waste container.

o Do not mix chlorosilane waste with other waste streams.
o Decontaminate the work surface thoroughly after completion of work.

o Wash hands and any exposed skin thoroughly with soap and water after removing PPE.

Emergency Procedures

Immediate and correct response is critical in any emergency involving
Chloro(isopropyl)silane.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do so. Seek
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immediate medical attention.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.

Spill: Evacuate the area. Remove all ignition sources. Ventilate the area. Cover the spill with
a dry, inert absorbent material such as sand or vermiculite. Do not use water. Collect the
absorbed material using non-sparking tools and place it in a sealed container for disposal.

Storage and Disposal Plan

Storage: Store Chloro(isopropyl)silane in a tightly sealed, original container in a cool, dry,
and well-ventilated area away from heat, sparks, and open flames. The storage area should
be a designated corrosives and flammables cabinet. The chemical is moisture-sensitive and
should be stored under an inert atmosphere.

Disposal: All waste containing Chloro(isopropyl)silane must be treated as hazardous
waste. Dispose of contents and containers in accordance with all local, state, and federal
regulations at an approved waste disposal plant. Do not pour down the drain. Handle
uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling

Chloro(isopropyl)silane, including the appropriate response pathway for an emergency event.
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Standard Operating Procedure

1. Preparation & PPE

2. Chemical Handling
(in Fume Hood)

If event occurs

Emergency Protocol

[ ——————— ————

Emergency Event

3. Waste Collection (Spill, Exposure, Fire)

Spill Response First Aid

4 Decontamination (Absorb, Neutralize) (Flush, Evacuate)

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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